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For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
citral concentrations across different lemongrass species and cultivars, complete with detailed
experimental protocols and workflow visualizations.

Lemongrass, a perennial grass of the Cymbopogon genus, is a globally significant aromatic
and medicinal plant, primarily valued for its essential oil rich in citral. Citral, a mixture of the
isomers geranial (trans-citral) and neral (cis-citral), is a key raw material in the fragrance, flavor,
and pharmaceutical industries, notably in the synthesis of Vitamin A. The concentration of citral
in lemongrass essential oil can vary significantly between different species and cultivars,
influencing its commercial value and therapeutic potential. This guide provides a comparative
overview of citral content in various lemongrass varieties, supported by experimental data and
detailed methodologies to aid in research and development.

Comparative Citral Content in Lemongrass Varieties

The citral content in lemongrass essential oil is a critical determinant of its quality.[1] Different
species and cultivars exhibit a wide range of citral concentrations, influenced by genetic
makeup, geographical origin, and harvesting time.[2][3] Below is a summary of reported citral
content in various lemongrass varieties.
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Lemongrass . Citral Content Key
. Species . Reference(s)
Variety (%) Constituents
Sugandhi (OD )
C. flexuosus 85-88 Citral [4]
19)
Pragati (LS48) C. flexuosus 86 Citral [4]
Praman (Clone )
C. pendulus 82 Citral [4115]
29)
RRL 16 C. pendulus 80 Citral [4]
C. khasianum x
CKP 25 82.85 Citral [4]
C. pendulus
Cymbopogon )
Cauvery 88.84 + 0.99 Geranial, Neral [6][7]
spp.
) Cymbopogon )
Nima 88.57 £ 0.70 Geranial, Neral [6][7]
spp.
] Cymbopogon )
CIM-Shikar 84.97 £ 4.08 Geranial, Neral [61[7]
spp.
Cymbopogon .
OD-19 85.90 + 0.59 Geranial, Neral [6][7]
spp.
Cymbopogon )
CIM-Suvarna 82.53+1.10 Geranial, Neral [61[7]
spp.
] Cymbopogon )
Krishna 79.26 £ 0.44 Geranial, Neral [6][7]
spp.
Cymbopogon ) )
CIM-Atal 2.15+£0.07 Geraniol (major) [6][7]
spp.
. Geranial
Egyptian ]
C. citratus 79.69 (42.86%), Neral [8]
Lemongrass
(36.83%)
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Northeastern Geranial

Thailand C. citratus 79.24 (44.52%), Neral [9]
Lemongrass (34.72%)

General Range C. citratus 65-85 Citral [10][11][22]
General Range C. flexuosus =75 Citral [13]

Experimental Workflow for Citral Quantification

The determination of citral content in lemongrass varieties involves a systematic process from
plant material collection to instrumental analysis. The following diagram illustrates a typical
experimental workflow.

Plant Material Essential Oil Extraction Citral Analysis

Harvest Lemongrass Leaves |»—I—| Air/Oven Drying |—> Data Processing & Quantification |~7

Hydr illation I Inject Essential I GC-MS Analysis |

Click to download full resolution via product page

Caption: Experimental workflow for determining citral content in lemongrass.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results in the analysis of
essential oils. The following are standard protocols for the extraction and quantification of citral

from lemongrass.

Essential Oil Extraction: Hydrodistillation

Hydrodistillation is a common method for extracting essential oils from plant materials.[14]
Apparatus:

 Clevenger-type apparatus
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e Heating mantle

e Round bottom flask
e Condenser
Procedure:

o Sample Preparation: Freshly harvested lemongrass leaves are air-dried or oven-dried at a
low temperature (e.g., 40-50°C) to reduce moisture content. The dried leaves are then cut
into small pieces (1-2 inches).[15]

« Distillation: A known weight of the prepared lemongrass material is placed in the round
bottom flask with a sufficient amount of distilled water.

o The mixture is heated to boiling. The resulting steam, carrying the volatile essential oil,
passes into the condenser.

e The condensed steam and oil are collected in the Clevenger apparatus, where the oil, being
less dense than water, separates and is collected.

o The distillation process is typically carried out for a period of 3-4 hours to ensure complete
extraction of the essential oil.

o The collected oil is then dried over anhydrous sodium sulfate to remove any residual water
and stored in airtight vials in a cool, dark place until analysis.

Citral Quantification: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the most widely used and reliable method for the identification and quantification of
volatile compounds in essential oils.[3][15]

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column (e.g., HP-5MS, DB-5)
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* Injector and detector

Typical GC-MS Conditions:

e Injector Temperature: 250°C

e Oven Temperature Program:

o Initial temperature: 60°C, hold for 2 minutes

o Ramp: Increase at a rate of 3-5°C/minute to 220-240°C

o Final hold: 5-10 minutes

o Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min)

e lon Source Temperature: 230°C

e Mass Range: 40-550 amu

Procedure:

o Sample Preparation: The extracted essential oil is diluted in a suitable solvent (e.g., hexane,
ethanol) to a concentration of approximately 1%.

e Injection: A small volume (e.g., 1 pL) of the diluted sample is injected into the GC.

e Separation and Detection: The volatile components of the oil are separated based on their
boiling points and polarity as they pass through the capillary column. The separated
components then enter the mass spectrometer, where they are ionized and fragmented. The
resulting mass spectrum provides a unique "fingerprint" for each compound.

o Compound Identification: The identification of citral (geranial and neral) and other
components is achieved by comparing their retention times and mass spectra with those of
authentic standards and by searching mass spectral libraries (e.g., NIST, Wiley).

e Quantification: The percentage of each component is calculated from the peak area of the
corresponding compound in the gas chromatogram. The total citral content is the sum of the
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percentages of geranial and neral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative study of citral content in different
lemongrass varieties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567601#comparative-study-of-citral-content-in-
different-lemongrass-varieties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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